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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

Disclaimer: A comprehensive, official Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) for Methyl 3-(propylamino)propanoate (CAS No. 5036-62-4) was not publicly available

at the time of this writing. The following information has been compiled from publicly accessible

databases and safety guidelines for structurally related compounds. This guide is intended for

informational purposes for researchers, scientists, and drug development professionals and

should not be substituted for a manufacturer-provided SDS.

Chemical Identification and Physical Properties
Methyl 3-(propylamino)propanoate is a chemical compound with the molecular formula

C7H15NO2.[1] It is classified as an amino ester. Due to the limited availability of experimental

data, many of the physical and chemical properties are computed.

Table 1: Physical and Chemical Properties of Methyl 3-(propylamino)propanoate
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Property Value Source

Molecular Formula C7H15NO2 ChemicalBook[1]

Molecular Weight 145.2 g/mol ChemicalBook[1]

CAS Number 5036-62-4 ChemicalBook[1]

Appearance Not Available -

Boiling Point Not Available -

Melting Point Not Available -

Density Not Available -

Solubility Not Available -

Flash Point Not Available -

Hazard Identification and Toxicological Information
Specific toxicological data for Methyl 3-(propylamino)propanoate is not readily available.

However, based on the GHS classification of a related isomer, Methyl 3-[(propan-2-

yl)amino]propanoate, it is prudent to handle this compound with care, assuming it may present

similar hazards.

Table 2: GHS Hazard Information for a Related Isomer (Methyl 3-[(propan-2-

yl)amino]propanoate)

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation
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Source: GHS classification for Methyl 3-[(propan-2-yl)amino]propanoate as provided by ECHA

C&L Inventory.

Based on these classifications, Methyl 3-(propylamino)propanoate should be handled as a

substance that is potentially harmful if ingested, and capable of causing skin, eye, and

respiratory irritation.

Table 3: Summary of Toxicological Data (Predicted/Inferred)

Effect Finding Precautionary Measures

Acute Oral Toxicity
Potentially harmful if

swallowed.

Do not ingest. Wash hands

thoroughly after handling.

Skin Irritation May cause skin irritation.
Wear protective gloves and

clothing.

Eye Irritation
May cause serious eye

damage.

Wear safety glasses with side-

shields or goggles.

Respiratory Irritation
May cause respiratory tract

irritation.

Use in a well-ventilated area or

with a fume hood.

Experimental Protocols: Safe Handling and Storage
Given the potential hazards, the following general protocols are recommended for handling

Methyl 3-(propylamino)propanoate in a laboratory setting.

3.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat should

be worn at all times.

Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a

NIOSH-approved respirator may be necessary.

3.2 Handling Procedures
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Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

3.3 Storage

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store in the original container, tightly sealed.

Emergency Procedures: Spill and Exposure
A systematic approach is crucial in the event of a chemical spill. The following workflow outlines

a general procedure for a manageable laboratory spill. For large or unmanageable spills,

evacuate the area and contact emergency services.
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Caption: Workflow for a laboratory chemical spill response.
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First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3142409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

